Cas no 1567090-81-6 (2-(Benzyloxy)-3-chlorobenzoic acid)

• Product Name: 2-(Benzyloxy)-3-chlorobenzoic acid
• CAS No: 1567090-81-6
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 6793497
• PubChem ID: 112611966
• Update Time: 2025-05-23

2-(Benzyloxy)-3-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1567090-81-6
• MFCD25921414
• 3-chloro-2-phenylmethoxybenzoic acid
• SY333260
• D85740
• 80352-53-0
• WS-00647
• 2-(benzyloxy)-3-chlorobenzoic acid
• 2-(Benzyloxy)-3-chlorobenzoic acid

• Inchi： 1S/C14H11ClO3/c15-12-8-4-7-11(14(16)17)13(12)18-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,16,17)
• InChI Key： OTMWOHVVXWSPPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)O)=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.0396719g/mol
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(Benzyloxy)-3-chlorobenzoic acid

2-(Benzyloxy)-3-chlorobenzoic Acid: A Comprehensive Overview

2-(Benzyloxy)-3-chlorobenzoic acid (CAS No. 1567090-81-6) is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its benzoic acid backbone, features a benzyloxy group at the 2-position and a chlorine atom at the 3-position. The combination of these substituents imparts unique electronic and steric properties, making it an interesting subject for research in synthetic chemistry, pharmacology, and material science.

The synthesis of 2-(benzyloxy)-3-chlorobenzoic acid involves multi-step reactions, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the introduction of the benzyloxy group with high precision. These methods not only enhance the scalability of production but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, 2-(benzyloxy)-3-chlorobenzoic acid has shown promise in the development of bioactive molecules. Its structure is particularly amenable to further functionalization, allowing researchers to explore its potential as a building block for drug candidates. Recent studies have highlighted its role in inhibiting certain enzymes relevant to neurodegenerative diseases, such as acetylcholinesterase. The chlorine substituent at the 3-position plays a crucial role in modulating the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

The electronic effects of the substituents in 2-(benzyloxy)-3-chlorobenzoic acid are also being investigated for their impact on photovoltaic materials. The benzyloxy group introduces electron-donating properties, while the chlorine atom acts as an electron-withdrawing group. This balance of electronic effects makes the compound a candidate for use in organic semiconductors, where charge transport properties are critical. Recent research has demonstrated that derivatives of this compound can exhibit enhanced charge carrier mobility, making them suitable for next-generation solar cells.

From a structural standpoint, 2-(benzyloxy)-3-chlorobenzoic acid exhibits interesting stereochemical behavior due to the steric hindrance introduced by its substituents. This has led to studies on its enantioselective synthesis and its potential as a chiral auxiliary in asymmetric catalysis. The ability to control stereochemistry is essential in drug discovery, where enantiomers can exhibit vastly different biological activities.

In conclusion, 2-(benzyloxy)-3-chlorobenzoic acid (CAS No. 1567090-81-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to fields ranging from medicine to materials science.